Cas no 2580198-92-9 (tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate)

• Product Name: tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate
• CAS No: 2580198-92-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5659537
• PubChem ID: 165894084
• Update Time: 2025-11-01

tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27718413
• 2580198-92-9
• tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate
• tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate

• Inchi： 1S/C12H16N2O3/c1-12(2,3)17-11(16)14-6-8-9(7-14)13-5-4-10(8)15/h4-5H,6-7H2,1-3H3,(H,13,15)
• InChI Key： NUSCYPAYODOOOX-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C(C=CNC=2C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo3,4-bpyridine-6-carboxylate

Tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 2580198-92-9): A Comprehensive Overview

In the realm of pharmaceutical and organic chemistry, tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate (CAS No. 2580198-92-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its pyrrolopyridine core, is widely utilized in drug discovery and development due to its versatile scaffold. Researchers and industry professionals frequently search for terms like "pyrrolopyridine derivatives synthesis", "tert-butyl ester applications", and "CAS 2580198-92-9 uses", reflecting its growing relevance in medicinal chemistry.

The tert-butyl group in this compound enhances its stability and solubility, making it a preferred choice for intermediate synthesis. Recent trends in AI-driven drug discovery and green chemistry have further spotlighted such derivatives, as they align with the demand for sustainable and efficient synthetic routes. Questions like "How to optimize the yield of tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate?" or "What are the latest advancements in pyrrolopyridine-based therapeutics?" dominate academic and industrial discussions, underscoring the compound's potential.

From a structural perspective, the 4-hydroxy moiety and carboxylate functionality offer multiple sites for chemical modification, enabling the creation of diverse analogs. This adaptability is crucial for targeting specific biological pathways, a topic often explored in cancer research and neurodegenerative disease studies. Searches for "pyrrolopyridine scaffold in drug design" or "CAS 2580198-92-9 spectroscopic data" highlight the need for detailed analytical insights.

In summary, tert-butyl 4-hydroxy-5H,6H,7H-pyrrolo[3,4-b]pyridine-6-carboxylate represents a pivotal building block in modern chemistry. Its applications span from small-molecule inhibitors to proteolysis-targeting chimeras (PROTACs), aligning with cutting-edge therapeutic strategies. As the scientific community continues to explore its potential, this compound remains a focal point for innovation and discovery.